Cas no 877629-99-7 (2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 877629-99-7
• MF: C₁₄H₁₀F₃N₅O₂S
• MW: 369.321711063385
• CID: 6450111
• Update Time: 2025-10-30

2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• 2-[(4-oxo-1,2-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C14H10F3N5O2S/c15-14(16,17)8-3-1-2-4-9(8)19-10(23)6-25-13-20-11-7(5-18-22-11)12(24)21-13/h1-5H,6H2,(H,19,23)(H2,18,20,21,22,24)
• InChI Key： IYGZRADHZYXRLK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1=NC(=O)C2=CNNC2=N1

Additional information on 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide

Recent Advances in the Study of 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS: 877629-99-7)

The compound 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS: 877629-99-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine scaffold and trifluoromethylphenyl moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various disease models.

Structural analysis reveals that the compound's pyrazolo[3,4-d]pyrimidine core serves as a privileged scaffold in drug discovery, often associated with kinase inhibition. The presence of the sulfanyl linker and the acetamide group at the 6-position enhances its binding affinity to target proteins, while the 2-(trifluoromethyl)phenyl moiety contributes to improved metabolic stability and membrane permeability. Computational docking studies suggest potential interactions with ATP-binding sites of various kinases, positioning this compound as a versatile scaffold for further derivatization.

Recent pharmacological evaluations have demonstrated promising activity against several kinase targets, particularly in the context of oncology research. In vitro studies using cancer cell lines showed significant antiproliferative effects, with IC50 values in the low micromolar range. The compound exhibited selective inhibition against specific cancer cell types while showing minimal cytotoxicity toward normal cells, suggesting a favorable therapeutic window. Mechanistic studies indicate that the compound induces cell cycle arrest and apoptosis through modulation of key signaling pathways.

Structure-activity relationship (SAR) studies have been conducted to optimize the compound's potency and selectivity. Modifications at various positions of the pyrazolo[3,4-d]pyrimidine core have yielded analogs with improved target engagement and reduced off-target effects. The trifluoromethyl group at the phenyl ring has been identified as crucial for maintaining both potency and metabolic stability, while the sulfanyl-acetamide linker appears essential for target binding.

Pharmacokinetic profiling in preclinical models has revealed moderate oral bioavailability and acceptable plasma half-life, though further optimization may be required to improve its drug-like properties. Metabolic stability studies indicate that the compound undergoes hepatic metabolism primarily through oxidative pathways, with the trifluoromethyl group contributing to its resistance to rapid degradation. These findings support the potential for further development of this compound as a lead candidate.

Recent patent literature suggests growing commercial interest in this chemical scaffold, with several pharmaceutical companies filing applications covering its derivatives and therapeutic uses. The compound's versatility as a kinase inhibitor scaffold positions it as a valuable asset in drug discovery pipelines targeting various indications, including cancer, inflammatory diseases, and neurological disorders.

Future research directions may focus on expanding the therapeutic applications of this compound through targeted modifications of its core structure. Combination therapy approaches and the development of prodrug formulations could further enhance its clinical potential. As research progresses, this compound may serve as a valuable tool for understanding disease mechanisms and developing novel treatment strategies in chemical biology and medicinal chemistry.